Cas no 89822-06-0 (1,2-Cyclohexanediol, 4-[1-[(benzoyloxy)methyl]ethenyl]-1-methyl-)

• Product name: 1,2-Cyclohexanediol, 4-[1-[(benzoyloxy)methyl]ethenyl]-1-methyl-
• CAS No: 89822-06-0
• MF: C₁₇H₂₂O₄
• MW: 290.354185581207
• CID: 588039
• PubChem ID: 71326387

1,2-Cyclohexanediol, 4-[1-[(benzoyloxy)methyl]ethenyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanediol, 4-[1-[(benzoyloxy)methyl]ethenyl]-1-methyl-
• 2-(3,4-dihydroxy-4-methylcyclohexyl)prop-2-enyl benzoate
• 89822-06-0
• 2-(3,4-Dihydroxy-4-methylcyclohexyl)prop-2-en-1-yl benzoate
• DTXSID20755601

• Inchi： InChI=1S/C17H22O4/c1-12(14-8-9-17(2,20)15(18)10-14)11-21-16(19)13-6-4-3-5-7-13/h3-7,14-15,18,20H,1,8-11H2,2H3
• InChI Key： CEXRLPLODYOWSO-UHFFFAOYSA-N
• SMILES： CC1(CCC(CC1O)C(=C)COC(=O)C2=CC=CC=C2)O

Computed Properties

• Exact Mass: 290.15180918g/mol
• Monoisotopic Mass: 290.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų